Cas no 100482-30-2 (Benzoic acid,4-propoxy-3,5-dipropyl-)

Benzoic acid,4-propoxy-3,5-dipropyl- structure
100482-30-2 structure
Product Name:Benzoic acid,4-propoxy-3,5-dipropyl-
CAS No:100482-30-2
MF:C16H24O3
MW:264.359965324402
CID:231642
PubChem ID:57883
Update Time:2025-04-19

Benzoic acid,4-propoxy-3,5-dipropyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-propoxy-3,5-dipropyl-
    • 4-Propoxy-3,5-dipropylbenzoic acid
    • 4-propoxy-3,5-dipropyl-benzoic acid
    • 3,5-Dipropyl-4-propoxybenzoic acid
    • 4-Propyloxy-3.5-dipropyl-benzoesaeure
    • AC1L1NW8
    • AC1Q5TMM
    • ACMC-20m3iy
    • BENZOIC ACID, 3,5-DIPROPYL-4-PROPOXY-
    • BRN 2590150
    • CTK3J8983
    • DTXSID20143322
    • 100482-30-2
    • Inchi: 1S/C16H24O3/c1-4-7-12-10-14(16(17)18)11-13(8-5-2)15(12)19-9-6-3/h10-11H,4-9H2,1-3H3,(H,17,18)
    • InChI Key: UDENWZIHICZBNA-UHFFFAOYSA-N
    • SMILES: O(CCC)C1C(=CC(C(=O)O)=CC=1CCC)CCC

Computed Properties

  • Exact Mass: 264.17262
  • Monoisotopic Mass: 264.17254462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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